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Compound of Interest

Compound Name: Isopropyl caprylate

Cat. No.: B1584258 Get Quote

This guide provides an in-depth exploration of Isopropyl Caprylate, a versatile ester with

significant applications across the pharmaceutical, cosmetic, and flavor industries. This

document will delve into its chemical identity, physicochemical properties, synthesis, and

diverse applications, with a particular focus on the scientific principles that underpin its utility.

Chemical Identity and Nomenclature
Isopropyl Caprylate is the ester formed from the reaction of caprylic acid and isopropanol. Its

unique chemical structure imparts properties that make it a valuable ingredient in a multitude of

formulations.

The Chemical Abstracts Service (CAS) has assigned the number 5458-59-3 to Isopropyl
Caprylate, which serves as its universal identifier in chemical databases and regulatory

documents.[1][2][3][4]

Due to varying naming conventions and historical usage, Isopropyl Caprylate is also known

by several synonyms. Understanding these is crucial for comprehensive literature searches

and accurate identification of the substance.

Table 1: Synonyms and Identifiers for Isopropyl Caprylate
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Synonym/Identifier Source/Context

Isopropyl octanoate Common chemical name[1][2][3]

propan-2-yl octanoate IUPAC Name[1][2][3]

n-Caprylic acid isopropyl ester Common chemical name[2][3]

Octanoic acid, 1-methylethyl ester Alternative chemical name[3][5]

GHK5I7U9ZD FDA UNII (Unique Ingredient Identifier)[2][3]

EINECS 226-721-2
European Inventory of Existing Commercial

Chemical Substances[3][4]

Physicochemical Properties
The functional characteristics of Isopropyl Caprylate in various applications are a direct

consequence of its physical and chemical properties. Its molecular structure, a medium-chain

fatty acid esterified with a secondary alcohol, results in a unique balance of lipophilicity and

volatility.

Table 2: Key Physicochemical Properties of Isopropyl Caprylate

Property Value Source

Molecular Formula C11H22O2 [1][2]

Molecular Weight 186.29 g/mol [1][3]

Boiling Point 217°C [2]

Density 0.86 g/cm³ [2]

Refractive Index 1.4140 to 1.4190 [2]

Flash Point 94°C [2]

Solubility
Practically insoluble in water;

soluble in alcohol and oils
[2]
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These properties collectively contribute to its role as an effective emollient, solvent, and

fragrance component. Its low viscosity and non-greasy feel are particularly valued in cosmetic

and topical pharmaceutical formulations.

Synthesis of Isopropyl Caprylate
The primary industrial method for producing Isopropyl Caprylate is through the esterification

of caprylic acid with isopropanol.[2] This reaction is typically catalyzed by an acid and involves

the removal of water to drive the equilibrium towards the formation of the ester.

Reaction Mechanism and Stoichiometry
The esterification reaction is a reversible process. The use of a catalyst, such as sulfuric acid or

a solid acid resin, increases the reaction rate. The stoichiometry is a 1:1 molar ratio of caprylic

acid to isopropanol. However, in practice, an excess of isopropanol may be used to shift the

equilibrium towards the product side.

Reactants

Process Purification Final Product
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Isopropanol

Heating
(to reflux)Acid Catalyst Water Removal

(e.g., Dean-Stark)
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(e.g., NaHCO3 wash)
Washing

(to remove salts)
Drying

(e.g., MgSO4) Vacuum Distillation Isopropyl Caprylate
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Caption: Generalized workflow for the synthesis and purification of Isopropyl Caprylate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1584258?utm_src=pdf-body
https://www.benchchem.com/product/b1584258?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8695305.htm
https://www.benchchem.com/product/b1584258?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Laboratory-Scale Synthesis
This protocol outlines a standard procedure for the synthesis of Isopropyl Caprylate.

Materials:

Caprylic acid

Isopropanol

Concentrated sulfuric acid (catalyst)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Dean-Stark apparatus

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

Combine caprylic acid and an excess of isopropanol in a round-bottom flask.

Add a catalytic amount of concentrated sulfuric acid.

Set up the apparatus for reflux with a Dean-Stark trap to collect the water by-product.

Heat the mixture to reflux and continue until water is no longer collected.

Cool the reaction mixture and transfer it to a separatory funnel.
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Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid

catalyst, followed by washing with water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude Isopropyl Caprylate by vacuum distillation.

Applications in Research and Drug Development
Isopropyl Caprylate's favorable properties make it a valuable excipient in pharmaceutical and

cosmetic formulations.

Topical and Transdermal Drug Delivery
In topical formulations, Isopropyl Caprylate acts as an emollient and a solvent. Its non-greasy

feel and rapid absorption enhance the sensory appeal of creams and lotions.[6][7] More

critically, it can function as a penetration enhancer, facilitating the delivery of active

pharmaceutical ingredients (APIs) through the stratum corneum.[6][7] This is particularly

beneficial for drugs with low skin permeability.

Solvent for Poorly Soluble APIs
The ester nature of Isopropyl Caprylate makes it a good solvent for a variety of lipophilic

compounds. This property is leveraged in the formulation of both oral and topical products

containing APIs with poor water solubility.

Use in the Cosmetic and Fragrance Industry
In cosmetics, Isopropyl Caprylate is used as an emollient, moisturizer, and thickening agent.

[8] Its ability to dissolve other ingredients helps to create homogenous and stable formulations.

In the fragrance industry, it can be used as a carrier for fragrance oils, and it also possesses a

faint fruity or wine-like odor itself.[1]

Safety and Regulatory Information
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Isopropyl Caprylate is generally considered to be of low toxicity. Safety data sheets indicate

that it may cause skin and eye irritation.[2] Good laboratory practices should be followed when

handling this chemical, including the use of personal protective equipment.

Regulatory bodies such as the FDA and the European Chemicals Agency (ECHA) have

established guidelines for its use in various products.[3] It is listed in inventories of chemical

substances in multiple regions, indicating its widespread acceptance and use.

Conclusion
Isopropyl Caprylate is a multifunctional ester with a well-established safety profile and a broad

range of applications. Its unique physicochemical properties make it an invaluable tool for

researchers and professionals in drug development, cosmetics, and the flavor and fragrance

industries. A thorough understanding of its characteristics is key to leveraging its full potential in

formulation and product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Isopropyl Caprylate: A Comprehensive Technical Guide
for Scientific Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584258#isopropyl-caprylate-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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